Cas no 1000529-97-4 ([2-(trifluoromethyl)-3-pyridinyl]acetonitrile)

• Product Name: [2-(trifluoromethyl)-3-pyridinyl]acetonitrile
• CAS No: 1000529-97-4
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD09924265
• CID: 1124621
• PubChem ID: 55266054
• Update Time: 2025-04-20

[2-(trifluoromethyl)-3-pyridinyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)-3-pyridinyl]acetonitrile
• 2-(Trifluoromethyl)pyridine-3-acetonitrile
• 3-Pyridineacetonitrile, 2-(trifluoroMethyl)-
• F18743
• 1000529-97-4
• 2-[2-(trifluoromethyl)pyridin-3-yl]acetonitrile
• AKOS006310623

• MDL： MFCD09924265
• Inchi： 1S/C8H5F3N2/c9-8(10,11)7-6(3-4-12)2-1-5-13-7/h1-2,5H,3H2
• InChI Key： KOBJGXAOLWPNNU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CC#N)(F)F

Computed Properties

• Exact Mass: 186.040483g/mol
• Monoisotopic Mass: 186.040483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.13g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų